N-(2,4-dimethoxyphenyl)-4-((1-(4-fluorophenyl)-1H-tetrazol-5-yl)methyl)piperazine-1-carboxamide

• IUPAC Name: N-(2,4-dimethoxyphenyl)-4-[[1-(4-fluorophenyl)tetrazol-5-yl]methyl]piperazine-1-carboxamide
• InChI: InChI=1S/C21H24FN7O3/c1-31-17-7-8-18(19(13-17)32-2)23-21(30)28-11-9-27(10-12-28)14-20-24-25-26-29(20)16-5-3-15(22)4-6-16/h3-8,13H,9-12,14H2,1-2H3,(H,23,30)
• InChI Key: PYWMUSQPGXKVSZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)NC(=O)N2CCN(CC2)CC3=NN=NN3C4=CC=C(C=C4)F)OC
• Molecular Formula: C21H24FN7O3
• Molecular Weight: 441.5 g/mol

Description

N-(2,4-dimethoxyphenyl)-4-((1-(4-fluorophenyl)-1H-tetrazol-5-yl)methyl)piperazine-1-carboxamide is a useful research compound. Its molecular formula is C21H24FN7O3 and its molecular weight is 441.467. The purity is usually 95%.
BenchChem offers high-quality N-(2,4-dimethoxyphenyl)-4-((1-(4-fluorophenyl)-1H-tetrazol-5-yl)methyl)piperazine-1-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2,4-dimethoxyphenyl)-4-((1-(4-fluorophenyl)-1H-tetrazol-5-yl)methyl)piperazine-1-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Metabolism and Disposition Studies

• A study on the metabolism and disposition of SB-649868, a novel orexin 1 and 2 receptor antagonist, in humans was conducted to understand its pharmacokinetic profile, including how it is metabolized and excreted. Such studies are crucial for developing new therapeutic agents as they provide essential data on drug safety and efficacy (Renzulli et al., 2011).

Psychoactive Effects and New Psychoactive Substances

• Research into the subjective effects of Trifluoromethylphenylpiperazine (TFMPP) aimed to understand its psychoactive properties. Such studies contribute to knowledge on the impact of new psychoactive substances on human health and can inform regulatory policies (Jan et al., 2010).

Novel Antipsychotic Potential

• Investigations into new compounds for antipsychotic potential are exemplified by studies on ST2472, which was evaluated for its ability to mitigate prepulse inhibition (PPI) disruption, a model for psychotic symptoms. These studies contribute to the development of new treatments for psychiatric disorders (Lombardo et al., 2009).

Investigating Receptor Binding

• The use of PET imaging to delineate 5-HT1A receptors in the human brain with [11C]WAY-100635 illustrates how novel compounds can be used to study neurotransmitter systems in vivo. This type of research is vital for understanding the pathophysiology of mental disorders and for the development of targeted therapies (Pike et al., 1995).

Toxicology and Safety Evaluation

• Evaluating the safety of new substances, as demonstrated by the study on human poisoning with the fungicide prochloraz, is essential for understanding potential risks associated with chemical exposure. Such research helps in establishing safety guidelines and treatment protocols for poisoning cases (Chen et al., 2013).